Cas no 2309460-45-3 (1H-Imidazol-5-amine, 1,2-dimethyl-, hydrochloride (1:1))

• Product Name: 1H-Imidazol-5-amine, 1,2-dimethyl-, hydrochloride (1:1)
• CAS No: 2309460-45-3
• MF: C₅H₁₀ClN₃
• MW: 147.605999469757
• CID: 6529750
• Update Time: 2026-03-11

1H-Imidazol-5-amine, 1,2-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-5-amine, 1,2-dimethyl-, hydrochloride (1:1)

• Inchi： 1S/C5H9N3.ClH/c1-4-7-3-5(6)8(4)2;/h3H,6H2,1-2H3;1H
• InChI Key： BSYUHHWIESFIBR-UHFFFAOYSA-N
• SMILES： CN1C(=NC=C1N)C.Cl

Additional information on 1H-Imidazol-5-amine, 1,2-dimethyl-, hydrochloride (1:1)

1H-Imidazol-5-amine, 1,2-dimethyl-, hydrochloride (1:1) and Its Significance in Modern Chemical Biology

Chemical compounds play an indispensable role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 1H-Imidazol-5-amine, 1,2-dimethyl-, hydrochloride (1:1) (CAS No. 2309460-45-3) has emerged as a compound of significant interest due to its unique structural properties and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, recent applications in medicinal chemistry, and its relevance in ongoing research.

The structure of 1H-Imidazol-5-amine, 1,2-dimethyl-, hydrochloride (1:1) is characterized by a heterocyclic imidazole core, which is a well-known pharmacophore in drug design. The presence of two methyl groups at the 1 and 2 positions enhances its lipophilicity, making it a promising candidate for drug delivery systems. The hydrochloride salt form improves its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, there has been a surge in research focusing on imidazole derivatives due to their diverse biological activities. Studies have demonstrated that imidazole-based compounds can interact with multiple targets within biological systems, making them valuable scaffolds for the development of drugs targeting neurological disorders, inflammatory diseases, and infectious diseases. The hydrochloride salt form of this compound has been particularly studied for its potential role in modulating enzyme activities and receptor interactions.

One of the most compelling aspects of 1H-Imidazol-5-amine, 1,2-dimethyl-, hydrochloride (1:1) is its ability to serve as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop novel analogs with enhanced pharmacological properties. For instance, modifications at the 5-amino position have been explored to introduce additional functional groups that can improve binding affinity to specific biological targets. These modifications have led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in treating conditions characterized by abnormal cell proliferation and inflammation. Preclinical studies have suggested that derivatives of this compound may exhibit anti-inflammatory and anti-proliferative effects by inhibiting key signaling pathways involved in these processes. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

Advances in computational chemistry have also played a crucial role in understanding the interactions between 1H-Imidazol-5-amine, 1,2-dimethyl-, hydrochloride (1:1) and biological targets. Molecular docking studies have revealed that this compound can bind to various proteins with high affinity, suggesting multiple potential mechanisms of action. These studies have guided the design of more potent derivatives with improved selectivity and reduced side effects.

The synthesis of hydrochloride salts is a well-established technique in pharmaceutical chemistry, and this compound exemplifies its utility in enhancing drug properties. The hydrochloride form not only improves solubility but also increases stability during storage and transportation. This makes it an attractive candidate for formulation into oral tablets and injectable solutions, which are common routes of administration for therapeutic agents.

Recent research has also highlighted the importance of imidazole derivatives in addressing emerging infectious diseases. The structural flexibility of imidazole allows for the design of compounds that can interfere with essential processes in pathogens such as bacteria and viruses. This has led to the development of novel antimicrobial agents that are effective against drug-resistant strains. The compound under discussion has shown promise as a starting point for such endeavors.

In conclusion, 1H-Imidazol-5-amine, 1,2-dimethyl-, hydrochloride (1:1) represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas. Its unique structural features combined with recent discoveries make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new biological activities and synthetic possibilities, this compound is poised to play an increasingly important role in drug development efforts worldwide.